PPI-2458
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Overview
Description
PPI-2458 is a novel, proprietary molecule belonging to the fumagillin class of compounds. It specifically targets the enzyme methionine aminopeptidase-2 (MetAP-2). This class of compounds has been shown to prevent both abnormal cell growth and the formation of new blood vessels (angiogenesis), which contribute to the growth of aberrant tissues in diseases such as cancer and rheumatoid arthritis .
Preparation Methods
PPI-2458 is synthesized through a series of chemical reactions starting from fumagillin, a natural productThe reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired chemical transformations .
Industrial production methods for this compound involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process includes purification steps such as crystallization and chromatography to isolate the final product .
Chemical Reactions Analysis
PPI-2458 undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form metabolites that retain inhibitory activity against MetAP-2.
Substitution: Substitution reactions can introduce different functional groups to the molecule, enhancing its selectivity and potency.
Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed from these reactions are metabolites and derivatives of this compound that retain or enhance its biological activity .
Scientific Research Applications
PPI-2458 has several scientific research applications, including:
Medicine: this compound is being investigated as a potential therapeutic agent for diseases such as non-Hodgkin’s lymphoma and rheumatoid arthritis.
Industry: This compound is used in the development of new drugs targeting MetAP-2 and related pathways.
Mechanism of Action
PPI-2458 exerts its effects by potently inhibiting the enzyme methionine aminopeptidase-2 (MetAP-2). MetAP-2 is highly expressed in human germinal center B cells, and its inhibition leads to reduced formation of germinal centers in lymphoid tissues. This compound has direct anti-proliferative activity on non-Hodgkin’s lymphoma cells in vitro and inhibits the growth of tumors in preclinical models . The anti-tumor activity of this compound is dose-dependent and directly correlates with the level of MetAP-2 inhibition in tumor tissue .
Comparison with Similar Compounds
PPI-2458 belongs to the fumagillin class of compounds, which includes other MetAP-2 inhibitors such as fumagillin and TNP-470. Compared to these compounds, this compound has an improved pharmacokinetic and toxicity profile, making it a more promising therapeutic agent . Similar compounds include:
Fumagillin: A natural product with potent anti-angiogenic and anti-proliferative properties.
TNP-470: A synthetic derivative of fumagillin with enhanced potency but limited by its toxicity profile.
This compound’s uniqueness lies in its improved safety and efficacy profile, making it a valuable addition to the arsenal of MetAP-2 inhibitors .
Properties
PPI-2458's potent inhibition of MetAP-2 presents the potential for use as a new therapy for non-Hodgkin's lymphoma (NHL). MetAP-2 is highly expressed in human germinal center B cells. The neoplastic counterparts of these cells are the cell types observed in certain NHL subtypes, such as diffuse large B cell lymphoma and follicular lymphoma. PPI-2458 has been shown to reduce the formation of germinal centers in lymphoid tissues in vivo, have direct anti-proliferative activity on NHL cells in vitro and inhibit the growth of NHL tumors in a preclinical model in vivo. The anti-tumor activity of PPI-2458 was dose-dependent in this preclinical in vivo model and directly correlated with the level of molecular target MetAP-2 enzyme inhibition in tumor tissue, as measured by a proprietary, pharmacodynamic assay developed by PRAECIS. Additionally, the activity of PPI-2458 in this preclinical model was synergistic with several chemotherapeutic agents that are routinely used in combination in NHL patients. | |
CAS No. |
431077-35-9 |
Molecular Formula |
C22H36N2O6 |
Molecular Weight |
424.5 g/mol |
IUPAC Name |
[(3R,4S,5S,6R)-5-methoxy-4-[(2R,3R)-2-methyl-3-(3-methylbut-2-enyl)oxiran-2-yl]-1-oxaspiro[2.5]octan-6-yl] N-[(2R)-1-amino-3-methyl-1-oxobutan-2-yl]carbamate |
InChI |
InChI=1S/C22H36N2O6/c1-12(2)7-8-15-21(5,30-15)18-17(27-6)14(9-10-22(18)11-28-22)29-20(26)24-16(13(3)4)19(23)25/h7,13-18H,8-11H2,1-6H3,(H2,23,25)(H,24,26)/t14-,15-,16-,17-,18-,21+,22+/m1/s1 |
InChI Key |
QBDVVYNLLXGUGN-XGTBZJOHSA-N |
Isomeric SMILES |
CC(C)[C@H](C(=O)N)NC(=O)O[C@@H]1CC[C@]2(CO2)[C@H]([C@@H]1OC)[C@@]3([C@H](O3)CC=C(C)C)C |
SMILES |
CC(C)C(C(=O)N)NC(=O)OC1CCC2(CO2)C(C1OC)C3(C(O3)CC=C(C)C)C |
Canonical SMILES |
CC(C)C(C(=O)N)NC(=O)OC1CCC2(CO2)C(C1OC)C3(C(O3)CC=C(C)C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
PPI 2458 PPI-2458 PPI2458 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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